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Compound of Interest

Compound Name: L-Threose

Cat. No.: B119610 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling L-Threose, a key sugar molecule in various research applications. Adherence to

these procedures will minimize risk and ensure operational efficiency.

Personal Protective Equipment (PPE) and Exposure
Controls
When working with L-Threose, appropriate personal protective equipment is the first line of

defense against potential exposure. The following table summarizes the recommended PPE

and engineering controls.
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Control Type Recommendation

Engineering Controls

Work in a well-ventilated area. A fume hood is

recommended for procedures that may generate

dust or aerosols.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

should be worn. A lab coat is also required.

Respiratory Protection

If ventilation is inadequate or if dusts/aerosols

are generated, use a NIOSH-approved

respirator.

Precautionary Statements:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.

P262: Do not get in eyes, on skin, or on clothing.

Operational and Disposal Plans: A Step-by-Step
Approach
Handling and Storage:

Store L-Threose in a tightly closed container in a cool, dry, and well-ventilated place. The

recommended storage temperature is between 2°C and 8°C.

Keep away from incompatible materials such as strong oxidizing agents.

Wash hands thoroughly after handling.

Spill Response Protocol:

In the event of a spill, immediate and appropriate action is crucial. The following workflow

outlines the necessary steps to safely manage an L-Threose spill.
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Immediate Actions Cleanup Procedure Disposal

1. Evacuate Immediate Area 2. Alert Others
Notify personnel

3. Assess the Spill
Evaluate size and risk

4. Don Appropriate PPEProceed with cleanup 5. Contain the Spill
Use inert absorbent material

6. Absorb the Material 7. Collect the Waste
Use non-sparking tools

8. Decontaminate the Area
Wipe with a damp cloth

9. Package and Label Waste 10. Dispose of Waste
Follow institutional guidelines

Click to download full resolution via product page

Figure 1. Workflow for managing an L-Threose spill.

First Aid Measures:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After skin contact: Wash with plenty of water. If skin irritation occurs, get medical

advice/attention.

After inhalation: Remove person to fresh air and keep comfortable for breathing. Call a

poison center or doctor if you feel unwell.

After ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Disposal Plan:

Dispose of L-Threose and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow the chemical to enter drains. It

is recommended to consult with your institution's environmental health and safety (EHS)

department for specific disposal guidelines. Waste should be collected in a designated, labeled

container.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

